N-(2,6-dimethylphenyl)-2-[3-(4-methylphenyl)-6-oxopyridazin-1(6H)-yl]acetamide

• IUPAC Name: N-(2,6-dimethylphenyl)-2-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]acetamide
• InChI: InChI=1S/C21H21N3O2/c1-14-7-9-17(10-8-14)18-11-12-20(26)24(23-18)13-19(25)22-21-15(2)5-4-6-16(21)3/h4-12H,13H2,1-3H3,(H,22,25)
• InChI Key: RQWIHDLVIASQMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NC3=C(C=CC=C3C)C
• Molecular Formula: C21H21N3O2
• Molecular Weight: 347.4 g/mol

Description

N-(2,6-dimethylphenyl)-2-[3-(4-methylphenyl)-6-oxopyridazin-1(6H)-yl]acetamide, also known as DMPOPA, is a novel compound that has recently gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Biological Effects of Acetamide Derivatives

Studies on acetamide derivatives, including N-(2,6-dimethylphenyl)-2-[3-(4-methylphenyl)-6-oxopyridazin-1(6H)-yl]acetamide, have shown a wide range of biological activities. These compounds play a significant role in pharmacology and toxicology, with applications ranging from therapeutic agents to environmental contaminants. For example, research on the biological effects of acetamide, formamide, and their derivatives highlights the commercial importance of these chemicals and the complex biological responses they elicit, which vary both qualitatively and quantitatively (Kennedy, 2001).

Environmental Impacts and Removal Strategies

The environmental persistence and toxicity of acetaminophen (a well-known acetamide derivative) and its removal from water sources have been extensively studied. These studies underscore the importance of advanced oxidation processes (AOPs) for degrading acetaminophen and related compounds in environmental settings. For instance, a comprehensive review on the adsorptive elimination of acetaminophen from water discusses the latest progress, underlying mechanisms, and potential for future research in removing these contaminants from aqueous solutions (Igwegbe et al., 2021).

Therapeutic Applications and Mechanisms of Action

The therapeutic uses and mechanisms of action of N-acetylcysteine (NAC), an acetamide derivative, provide valuable insights into the potential medical applications of related compounds. NAC's role as a precursor to glutathione in antioxidant therapy, its ability to disrupt disulfide cross-bridges in cystic fibrosis, and its emerging applications in psychiatric disorders illustrate the diverse therapeutic potentials of acetamide derivatives. These studies suggest avenues for exploring the therapeutic benefits and mechanisms of action of N-(2,6-dimethylphenyl)-2-[3-(4-methylphenyl)-6-oxopyridazin-1(6H)-yl]acetamide and similar compounds (Rushworth & Megson, 2014).